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Compound of Interest

Compound Name: 3-Butoxypropionitrile

CAS No.: 6959-71-3

Cat. No.: B1265712

Get Quote

This technical guide provides a detailed exploration of the fundamental chemical properties of

3-Butoxypropionitrile, specifically focusing on its molecular weight and chemical formula.

Designed for researchers, scientists, and professionals in drug development, this document

synthesizes core chemical data with practical insights into its verification and application.

Core Molecular Attributes of 3-Butoxypropionitrile
3-Butoxypropionitrile is a nitrile compound characterized by a butyl ether group. Its precise

molecular structure dictates its physical and chemical behavior, making a thorough

understanding of its formula and weight essential for its application in research and synthesis.

The empirical and molecular formula for 3-Butoxypropionitrile is C₇H₁₃NO.[1][2][3][4][5][6]

This formula indicates that each molecule is composed of seven carbon atoms, thirteen

hydrogen atoms, one nitrogen atom, and one oxygen atom. The linear formula, representing

the connectivity of the atoms, is CH₃(CH₂)₃O(CH₂)₂CN.[1][7]
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Based on this composition, the molecular weight of 3-Butoxypropionitrile is calculated to be

approximately 127.18 g/mol .[1][5][7] Some sources may list a slightly different value, such as

127.19 g/mol , due to variations in the atomic weights used for calculation.[2][8]

Elucidation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

For 3-Butoxypropionitrile (C₇H₁₃NO), the calculation is as follows, using the standard atomic

weights of carbon (12.01 g/mol ), hydrogen (1.008 g/mol ), nitrogen (14.01 g/mol ), and oxygen

(16.00 g/mol ):

Carbon (C): 7 atoms × 12.01 g/mol = 84.07 g/mol

Hydrogen (H): 13 atoms × 1.008 g/mol = 13.104 g/mol

Nitrogen (N): 1 atom × 14.01 g/mol = 14.01 g/mol

Oxygen (O): 1 atom × 16.00 g/mol = 16.00 g/mol

Total Molecular Weight = 84.07 + 13.104 + 14.01 + 16.00 = 127.184 g/mol

This calculated value is in agreement with the experimentally determined and supplier-provided

data.

Physicochemical Data Summary
For ease of reference, the key quantitative data for 3-Butoxypropionitrile are summarized in

the table below.
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Property Value Source(s)

CAS Number 6959-71-3 [1][4][9]

Molecular Formula C₇H₁₃NO [1][2][3][4][5][6]

Molecular Weight 127.18 g/mol [1][5][7]

Boiling Point 210 °C (lit.) [3]

Density 0.925 g/mL at 25 °C (lit.) [3]

Refractive Index n20/D 1.421 (lit.)

Experimental Verification of Molecular Weight: Mass
Spectrometry
In a laboratory setting, the molecular weight of a compound like 3-Butoxypropionitrile is

authoritatively verified using mass spectrometry. This analytical technique measures the mass-

to-charge ratio (m/z) of ionized molecules, providing a highly accurate determination of the

molecular weight.

Causality in Experimental Design
The choice of ionization technique is critical for the successful analysis of 3-
Butoxypropionitrile. Electron Ionization (EI) is a common and effective method for this type of

molecule. EI involves bombarding the sample with high-energy electrons, which causes the

molecule to lose an electron and form a positively charged molecular ion (M⁺). The m/z of this

molecular ion directly corresponds to the molecular weight of the compound.

Step-by-Step Protocol for Mass Spectrometry Analysis
Sample Preparation: A dilute solution of 3-Butoxypropionitrile is prepared in a volatile

organic solvent, such as methanol or acetonitrile.

Introduction: The sample is introduced into the mass spectrometer, typically via direct

injection or through a gas chromatograph (GC) for separation from any impurities.
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Ionization: The sample molecules are vaporized and then enter the ionization chamber

where they are bombarded with a beam of electrons, leading to the formation of the

molecular ion (M⁺) and various fragment ions.

Acceleration: The newly formed ions are accelerated by an electric field into the mass

analyzer.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a

magnetic or electric field.

Detection: The separated ions are detected, and a signal is generated for each ion,

proportional to its abundance.

Data Interpretation: The resulting mass spectrum is a plot of ion abundance versus m/z. The

peak with the highest m/z value typically represents the molecular ion, confirming the

molecular weight of 3-Butoxypropionitrile.

Visualization of the Mass Spectrometry Workflow

Mass Spectrometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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